Cas no 37612-61-6 (1-Propanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)-)

1-Propanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)- structure
37612-61-6 structure
Product Name:1-Propanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)-
CAS No:37612-61-6
MF:C8H12N2O
MW:152.193681716919
CID:303976
PubChem ID:4449986
Update Time:2025-04-19

1-Propanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)-
    • 1-(3,5-dimethylpyrazol-1-yl)propan-1-one
    • 1-propanoyl-3,5-dimethylpyrazole
    • 3,5-Dimethyl-1-propionyl-1H-pyrazol
    • 3,5-dimethyl-1-propionyl-1H-pyrazole
    • PYR007
    • PHTHALICACIDMONO-N-HEPTYLESTER
    • 37612-61-6
    • 3,5-DIMETHYL-1-(1-OXOPROPYL)-1H-PYRAZOLE
    • AKOS003845961
    • FT-0710276
    • 1-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-1-one
    • DTXSID80403414
    • SCHEMBL13182185
    • Inchi: 1S/C8H12N2O/c1-4-8(11)10-7(3)5-6(2)9-10/h5H,4H2,1-3H3
    • InChI Key: QXYDKLRINWCXLW-UHFFFAOYSA-N
    • SMILES: O=C(CC)N1C(C)=CC(C)=N1

Computed Properties

  • Exact Mass: 152.09500
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89000
  • LogP: 1.55010

1-Propanone,1-(3,5-dimethyl-1H-pyrazol-1-yl)- Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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